Cas no 2342573-95-7 (3β,7α-Dihydroxycholest-5-enoic acid-d3)

• Product Name: 3β,7α-Dihydroxycholest-5-enoic acid-d3
• CAS No: 2342573-95-7
• MF: C₂₇H₄₁D₃O₄
• MW: 432.64
• CID: 4763707
• Update Time: 2025-06-08

3β,7α-Dihydroxycholest-5-enoic acid-d3 Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-26-oic-27,27,27-d3 acid, 3,7-dihydroxy-, (3β,7α)-
• 3β,7α-Dihydroxycholest-5-enoic acid-d3

• Inchi： 1S/C27H44O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h15-17,19-24,28-29H,5-14H2,1-4H3,(H,30,31)/t16-,17?,19+,20-,21+,22+,23-,24+,26+,27-/m1/s1/i2D3
• InChI Key： GYJSAWZGYQXRBS-SEXWDPGFSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@H](O)CC4=C[C@@H](O)[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCCC(C([2H])([2H])[2H])C(=O)O)C

Additional information on 3β,7α-Dihydroxycholest-5-enoic acid-d3

3β,7α-Dihydroxycholest-5-enoic acid-d3: A Comprehensive Overview in Modern Chemical and Biomedical Research

3β,7α-Dihydroxycholest-5-enoic acid-d3, a deuterated derivative of 3β,7α-Dihydroxycholest-5-enoic acid, is a compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2342573-95-7, has garnered attention due to its structural uniqueness and potential biological activities. The introduction of deuterium atoms into the molecular framework not only enhances its stability but also modifies its metabolic pathways, making it a valuable tool in studying lipid metabolism and cholesterol biosynthesis.

The structure of 3β,7α-Dihydroxycholest-5-enoic acid-d3 is characterized by a cholestane backbone with hydroxyl groups at the 3β and 7α positions, and a double bond at the 5 position. This specific arrangement imparts unique chemical properties that make it useful in various biochemical assays. The deuterated version (d3) introduces three deuterium atoms, typically at the alpha positions of the methyl groups adjacent to the hydroxyl functionalities, which aids in distinguishing this compound from its non-deuterated counterpart during mass spectrometry analysis.

In recent years, advancements in metabolomics and lipidomics have highlighted the importance of precise analytical tools for studying complex biological systems. 3β,7α-Dihydroxycholest-5-enoic acid-d3 serves as an excellent internal standard or probe for these studies. Its incorporation into metabolic pathways allows researchers to track the degradation and synthesis of cholesterol-related compounds with high sensitivity. This is particularly relevant in understanding diseases associated with dysregulation of cholesterol metabolism, such as atherosclerosis and certain types of cancer.

Recent studies have demonstrated the utility of 3β,7α-Dihydroxycholest-5-enoic acid-d3 in investigating the role of cholesterol intermediates in cellular signaling pathways. For instance, research published in leading journals has shown that this compound can be used to study the interaction between cholesterol and various enzymes involved in bile acid synthesis. The deuterated label enhances the resolution of mass spectrometry experiments, allowing for more accurate quantification of metabolic fluxes. This has opened new avenues for drug discovery targeting enzymes such as CYP7A1 and HMG-CoA reductase.

The pharmaceutical industry has also shown interest in 3β,7α-Dihydroxycholest-5-enoic acid-d3 due to its potential as a precursor or intermediate in synthesizing novel therapeutic agents. Its structural motif is closely related to bile acids and their derivatives, which are known for their anti-inflammatory and cholesterol-lowering properties. By leveraging the stability provided by deuterium labeling, researchers can develop more robust synthetic routes that minimize side reactions. This could lead to the development of next-generation drugs with improved pharmacokinetic profiles.

From a chemical biology perspective, 2342573-95-7 (CAS number) represents a fascinating case study in molecular isotopic labeling. The introduction of deuterium atoms not only affects the physical properties of the molecule but also influences its interactions with biological targets. This phenomenon is known as kinetic isotope effects (KIE), where deuterium substitution can alter reaction rates due to differences in bond dissociation energies. Understanding these effects is crucial for designing effective enzyme inhibitors and catalysts.

The synthesis of 3β,7α-Dihydroxycholest-5-enoic acid-d3 presents an interesting challenge for organic chemists. Traditional synthetic routes often require multiple steps and harsh conditions, which can lead to low yields and high costs. However, recent innovations in catalytic methods have made it possible to produce this compound more efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce deuterium atoms selectively at desired positions on the cholestane skeleton. Such advancements not only improve scalability but also reduce environmental impact.

In conclusion, 3β,7α-Dihydroxycholest-5-enoic acid-d3 is a multifaceted compound with significant applications in both academic research and industrial development. Its unique structural features and deuterium labeling make it an invaluable tool for studying lipid metabolism and developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in advancing medical science.